Ranatuerin-2BYb

• bioactivity: Antibacterial
• sequence: GIMDSVKGLAKNLAGKLLDSLKCKITGC

Description

Ranatuerin-2BYb is an antimicrobial peptide (AMP) identified in the skin secretions of Rana boylii (North American bullfrog), a species known for producing diverse bioactive compounds as part of its innate immune defense . Classified under the Ranatuerin family, this peptide is encoded by a specific genetic sequence registered under the accession number JQ511849 in public databases . Like other AMPs from amphibians, Ranatuerin-2BYb is hypothesized to exhibit broad-spectrum activity against microbial pathogens, leveraging its cationic and amphipathic properties to disrupt bacterial membranes. Its structural characteristics, such as sequence length, disulfide bonding, and post-translational modifications, remain to be fully elucidated, though its classification within the Ranatuerin family suggests a conserved β-hairpin fold common to this group .

Comparison with Similar Compounds

Taxonomic and Structural Classification

Ranatuerin-2BYb belongs to the Ranatuerin subfamily, which is distinct from other AMP classes (e.g., Brevinins, Esculentins, and Temporins) in sequence motifs and functional domains. Below is a comparative analysis of AMPs from Rana boylii and related species (Pseudacris regilla):

Peptide Name	Species	Accession Number	Identifiers	AMP Family
Ranatuerin-2BYb	Rana boylii	JQ511849	LRO-526 & 214	Ranatuerin
Brevinin-1BY	Rana boylii	JQ511846	LRO-526 & 214	Brevinin
Esculentin-2BY	Rana boylii	JQ511847	LRO-526 & 214	Esculentin
Ranatuerin-2PRa	Pseudacris regilla	JQ511834	LRO-209 & 214	Ranatuerin
Temporin-1PR	Pseudacris regilla	JQ511832	LRO-209 & 214	Temporin

Key Observations :

• Taxonomic Specificity: Ranatuerin-2BYb is exclusive to Rana boylii, whereas Ranatuerin-2PRa is found in Pseudacris regilla, indicating species-specific diversification of AMPs .
• Sequence Variation: While both Ranatuerin-2BYb and Ranatuerin-2PRa share the Ranatuerin classification, their divergent accession numbers (JQ511849 vs.
• Functional Implications : Brevinin-1BY (Brevinin family) and Esculentin-2BY (Esculentin family) from Rana boylii likely differ from Ranatuerin-2BYb in mechanisms of action. Brevinins typically form α-helical structures with membrane-lytic activity, while Esculentins are longer peptides with extended hydrophobic regions .

Functional and Evolutionary Context

• Ranatuerin Family : Ranatuerins are characterized by a conserved cysteine-rich framework, which stabilizes their β-hairpin structure. This contrasts with Temporins (e.g., Temporin-1PR), which are shorter, linear peptides targeting gram-positive bacteria .
• Evolutionary Divergence : The presence of Ranatuerin-2BYb in Rana boylii and its absence in Pseudacris regilla highlight adaptive evolution in AMP production, possibly driven by ecological pressures or pathogen exposure .

Limitations in Current Research

While the provided evidence confirms the existence and classification of Ranatuerin-2BYb, detailed functional data (e.g., minimum inhibitory concentrations, structural NMR/X-ray studies) are absent. Comparative studies with Brevinin-1BY or Esculentin-2BY would require experimental validation of antimicrobial efficacy, cytotoxicity, and stability.